Cas no 6335-64-4 ((4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline)

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline structure
6335-64-4 structure
Product Name:(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
CAS No:6335-64-4
MF:C14H28N2
MW:224.385523796082
CID:959897
PubChem ID:231573
Update Time:2025-04-19

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • (4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
    • 6335-64-4
    • NSC28008
    • NSC-28008
    • Inchi: 1S/C14H28N2/c1-3-9-15-11-12-16(10-4-2)14-8-6-5-7-13(14)15/h13-14H,3-12H2,1-2H3/t13-,14-/m0/s1
    • InChI Key: QLWLQPCFOSNUKV-KBPBESRZSA-N
    • SMILES: N1(CCC)CCN(CCC)[C@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 224.22544
  • Monoisotopic Mass: 224.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
  • LogP: 2.61100
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd